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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

A comprehensive review of existing peer-reviewed literature reveals a significant gap in the

documented applications and comparative performance data for N-Heptylformamide in

research and drug development. While its chemical properties are cataloged in databases such

as PubChem, dedicated studies exploring its utility as a solvent, reagent, or in other

applications, and comparing its efficacy against alternative compounds, are not readily

available in the public domain.

This guide, therefore, serves to highlight the current state of knowledge and underscore the

need for further investigation into the potential applications of N-Heptylformamide.

Chemical and Physical Properties
N-Heptylformamide is a chemical compound with the molecular formula C8H17NO. For

researchers considering its use, a summary of its key physical and chemical properties is

presented below. This data is essential for designing and interpreting experiments.
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Property Value Source

Molecular Weight 143.23 g/mol PubChem

Molecular Formula C8H17NO PubChem

CAS Number 59734-16-6 PubChem

Appearance No data available -

Boiling Point No data available -

Melting Point No data available -

Solubility No data available -

Density No data available -

Potential Areas of Application: An Extrapolation
from Related Formamides
In the absence of direct studies on N-Heptylformamide, we can extrapolate potential areas of

application from research on structurally similar N-alkylformamides, such as N,N-

dimethylformamide (DMF) and N-methylformamide (NMF). These compounds are widely used

in various chemical and biological research fields. It is plausible that N-Heptylformamide could

offer unique properties, such as altered solvency or different biological interactions, due to its

longer alkyl chain.

Potential applications that warrant investigation include:

As a Solvent: The polarity and hydrogen bonding capabilities of the formamide group,

combined with the nonpolar character of the heptyl chain, might make N-Heptylformamide
a useful solvent for specific organic reactions or for dissolving compounds with mixed

polarity.

In Drug Delivery and Formulation: The amphiphilic nature of N-Heptylformamide could be

explored for its potential role in drug solubilization and formulation, potentially acting as a co-

solvent or excipient.
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As a Capping Agent in Nanoparticle Synthesis: Formamides can act as capping agents to

control the growth and stability of nanoparticles. The heptyl group in N-Heptylformamide
could influence the size, shape, and surface properties of synthesized nanoparticles.

As a Chemical Probe or Ligand: The formamide moiety can participate in hydrogen bonding

and coordination with metal ions, suggesting a potential role for N-Heptylformamide as a

chemical probe or ligand in biological and coordination chemistry studies.

Hypothetical Experimental Workflow for
Comparative Solvent Performance
To stimulate future research, a hypothetical experimental workflow for comparing the

performance of N-Heptylformamide against a standard solvent like DMF in an organic

synthesis reaction is proposed below.

Caption: Hypothetical workflow for comparing solvent efficacy.

Call for Research
The lack of peer-reviewed data on the applications of N-Heptylformamide presents a clear

opportunity for novel research. Investigations into its performance as a solvent, in materials

synthesis, or in biological systems, particularly with direct comparisons to established

alternatives, would be a valuable contribution to the scientific community. Such studies would

enable the creation of comprehensive comparison guides, complete with the quantitative data

and detailed protocols that are currently absent from the literature.

To cite this document: BenchChem. [In-depth Comparative Analysis of N-Heptylformamide: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054345#peer-reviewed-studies-on-the-applications-
of-n-heptylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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